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Compound of Interest

Compound Name: Elacridar-d4 (Major)

CAS No.: 1189481-51-3

Cat. No.: B563693

Get Quote

Introduction: The Critical Role of Elacridar-d4 in
Modern Drug Development
Elacridar, a potent third-generation inhibitor of P-glycoprotein (P-gp, or MDR1) and Breast

Cancer Resistance Protein (BCRP), has become an indispensable tool in pharmacokinetic and

drug efficacy studies.[1] These ATP-binding cassette (ABC) transporters are key players in

multidrug resistance (MDR), a phenomenon that significantly curtails the effectiveness of many

chemotherapeutic agents by actively pumping them out of cancer cells.[1][2] Elacridar's ability

to block these efflux pumps allows researchers to investigate the true efficacy of a drug

candidate and enhance its bioavailability.[2][3]

Elacridar-d4, the deuterated analog of Elacridar, serves a crucial function as an internal

standard in bioanalytical methods, most notably in liquid chromatography-mass spectrometry

(LC-MS).[3] The incorporation of deuterium atoms provides a distinct mass shift for detection

by mass spectrometry, while maintaining nearly identical physicochemical properties to the

parent compound. This ensures that Elacridar-d4 behaves similarly to Elacridar during sample

extraction, chromatography, and ionization, making it an ideal tool for accurate quantification.[4]
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This document provides a comprehensive, field-proven protocol for the preparation of

Elacridar-d4 stock solutions. The methodologies outlined herein are designed to ensure the

integrity, stability, and accurate concentration of your stock solution, forming the foundation for

reliable and reproducible experimental results.

Physicochemical Properties and Data Summary
A thorough understanding of the physicochemical properties of Elacridar-d4 is paramount for its

proper handling and use. The following table summarizes key data for this compound.

Property Value Source

Chemical Formula C₃₄H₂₉D₄N₃O₅ CymitQuimica

Molecular Weight 567.67 g/mol CymitQuimica

Appearance
Light yellow to yellow

crystalline solid
CymitQuimica

Solubility

Soluble in DMSO (>56.4

mg/mL); Insoluble in water and

ethanol

APExBIO[5], Selleck

Chemicals[6]

Storage (Powder) -20°C for up to 3 years Selleck Chemicals[6]

Storage (in DMSO)
-80°C for up to 1 year; -20°C

for up to 1 month
Selleck Chemicals[6]

Mechanism of Action: Dual Inhibition of P-gp and
BCRP
Elacridar functions as a competitive inhibitor of both P-gp and BCRP.[7] It vies with substrate

drugs for binding to the active site of these transporters, thereby preventing the efflux of the

therapeutic agent from the cell. This leads to an increased intracellular concentration of the co-

administered drug, enhancing its therapeutic effect.
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Mechanism of Elacridar Inhibition
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Caption: Competitive inhibition of P-gp and BCRP by Elacridar.

Safety and Handling Precautions
Elacridar is a potent pharmaceutical compound and should be handled with appropriate safety

measures to minimize exposure.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling Elacridar-d4 powder and solutions.

Ventilation: Handle the solid compound in a ventilated enclosure, such as a chemical fume

hood or a powder containment hood, to avoid inhalation of airborne particles.

Spill Management: In case of a spill, decontaminate the area with an appropriate solvent and

dispose of the waste according to institutional guidelines for hazardous chemical waste.

Waste Disposal: Dispose of all waste materials, including empty vials, pipette tips, and

contaminated PPE, in designated hazardous waste containers.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b563693/docs?utm_src=pdf-body-img#application-notes-and-protocols-elacridar-d4-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for 1 mg/mL Elacridar-d4 Stock Solution
Preparation
This protocol details the preparation of a 1 mg/mL stock solution of Elacridar-d4 in Dimethyl

Sulfoxide (DMSO). This concentration is a common starting point for creating working solutions

for internal standards in LC-MS bioanalysis.[8][9]

Materials and Equipment
Elacridar-d4 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), LC-MS grade

Calibrated analytical balance (readable to at least 0.01 mg)

Amber glass vial with a PTFE-lined cap

Calibrated positive displacement micropipettes and tips

Vortex mixer

Sonicator bath (optional)

Cryogenic storage vials

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4540727/
https://www.researchgate.net/post/How_to_Prepare_my_Stock_Solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elacridar-d4 Stock Solution Workflow
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Caption: Step-by-step workflow for preparing Elacridar-d4 stock solution.
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Step-by-Step Methodology
Preparation and Weighing:

Allow the vial of Elacridar-d4 powder to equilibrate to room temperature before opening to

prevent condensation of atmospheric moisture.

Tare a clean, dry amber glass vial on the analytical balance.

Carefully weigh the desired amount of Elacridar-d4 powder into the vial. For example, to

prepare 1 mL of a 1 mg/mL solution, weigh 1 mg of the solid. Record the exact weight.

Solvent Addition:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial

containing the Elacridar-d4 powder. For 1 mg of powder to make a 1 mg/mL solution, add

1 mL of DMSO.

Causality: Anhydrous DMSO is crucial as water can affect the stability of some compounds

in long-term storage and can be a source of protons that could potentially exchange with

the deuterium atoms on Elacridar-d4, although this is less likely for non-labile positions.

[10]

Dissolution:

Tightly cap the vial and vortex the solution for at least one minute to facilitate dissolution.

Visually inspect the solution for any undissolved particles. If particles remain, sonicate the

vial in a water bath for 5-10 minutes.[5]

Expertise Insight: Elacridar can be slow to dissolve. Gentle warming of the solution to

37°C can aid in dissolution, but avoid excessive heat which could degrade the compound.

[5]

Aliquoting and Storage:

Once the Elacridar-d4 is completely dissolved and the solution is clear, aliquot the stock

solution into smaller, single-use cryogenic vials.
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Trustworthiness: Aliquoting is a critical step to prevent degradation from repeated freeze-

thaw cycles and to minimize the risk of contamination of the entire stock.[10]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term stability (up to one year). For short-term use,

storage at -20°C for up to one month is acceptable.[6]

Conclusion: Ensuring Analytical Success
The preparation of a high-quality Elacridar-d4 stock solution is a fundamental prerequisite for

accurate and reliable bioanalytical studies. By adhering to the detailed protocol and

understanding the scientific principles behind each step, researchers can ensure the integrity of

their internal standard, leading to robust and reproducible quantification of Elacridar in complex

biological matrices. The stability and purity of this stock solution directly impact the quality of

the pharmacokinetic and drug metabolism data generated, ultimately contributing to the

successful advancement of drug development programs.

References
Agarwal, S., Sane, R., & Pollack, G. M. (2011). Saturable Active Efflux by P-Glycoprotein

and Breast Cancer Resistance Protein at the Blood-Brain Barrier Leads to Nonlinear

Distribution of Elacridar to the Central Nervous System. Drug Metabolism and Disposition,

39(8), 1375–1381. [Link]

KCAS Bio. (2020, December 8). LC-MS/MS Internal Standards: Critical Workflows for

Accurate Bioanalysis. Retrieved from [Link]

Pilarczyk, E., et al. (2022). The Role of Elacridar, a P-gp Inhibitor, in the Re-Sensitization of

PAC-Resistant Ovarian Cancer Cell Lines to Cytotoxic Drugs in 2D and 3D Cell Culture

Models. International Journal of Molecular Sciences, 23(15), 8593. [Link]

Press, B., et al. (2004). Quantitative analysis of the P-glycoprotein inhibitor Elacridar

(GF120918) in human and dog plasma using liquid chromatography with tandem mass

spectrometric detection. Journal of Mass Spectrometry, 39(10), 1167-1174. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.researchgate.net/publication/10665466_Studies_on_Repository_Compound_Stability_in_DMSO_under_Various_Conditions
https://www.selleckchem.com/products/elacridar-gf120918-p-gp-inhibitor.html
https://dmd.aspetjournals.org/content/39/8/1375
https://www.kcas.com/lc-ms-ms-internal-standards-critical-workflows-for-accurate-bioanalysis/
https://www.mdpi.com/1422-0067/23/15/8593
https://analyticalsciencejournals.onlinelibrary.wiley.com/doi/10.1002/jms.687
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (n.d.). Inhibition of P‐gp and Bcrp at the rat BBB with elacridar. Retrieved

from [Link]

ResearchGate. (2013, October 15). Making a stock solution for my drug using DMSO.

Retrieved from [Link]

Sane, R., et al. (2013). Development and evaluation of a novel microemulsion formulation of

elacridar to improve its bioavailability. Journal of Pharmaceutical Sciences, 102(4), 1343-

1354. [Link]

Sawicki, E., et al. (2017). Validation of a liquid chromatographic method for the

pharmaceutical quality control of products containing elacridar. Journal of Pharmaceutical

and Biomedical Analysis, 145, 544-551. [Link]

Tong, Z., et al. (2015). Utilizing Internal Standard Responses to Assess Risk on Reporting

Bioanalytical Results from Hemolyzed Samples. The AAPS Journal, 17(3), 726-734. [Link]

Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various

conditions. Journal of Biomolecular Screening, 8(3), 292-299. [Link]

Kozikowski, B. A., et al. (2003). The effect of room-temperature storage on the stability of

compounds in DMSO. Journal of Biomolecular Screening, 8(2), 205-209. [Link]

Labinsights. (2022, June 13). Introduction to Deuterated Compounds. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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